Cas no 131105-92-5 (Benzenethiol,2-amino-3,4-difluoro-)
131105-92-5 structure
Product Name:Benzenethiol,2-amino-3,4-difluoro-
CAS No:131105-92-5
MF:C6H5F2NS
MW:161.17240691185
CID:102416
PubChem ID:18435226
Update Time:2025-04-18
Benzenethiol,2-amino-3,4-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol,2-amino-3,4-difluoro-
- 2-amino-3,4-difluorobenzenethiol
- Benzenethiol, 2-amino-3,4-difluoro- (9CI)
- Benzenethiol,2-amino-3,4-difluoro-(9ci)
- 131105-92-5
- SCHEMBL8655817
- AKOS014312690
- DTXSID90593739
- 2-Amino-3,4-difluorobenzene-1-thiol
- NAHBKMLDMIVFNJ-UHFFFAOYSA-N
- 2-Amino-3,4-difluorothiophenol
-
- Inchi: 1S/C6H5F2NS/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H,9H2
- InChI Key: NAHBKMLDMIVFNJ-UHFFFAOYSA-N
- SMILES: SC1C=CC(=C(C=1N)F)F
Computed Properties
- Exact Mass: 161.01115
- Monoisotopic Mass: 161.01107666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 26.02
Benzenethiol,2-amino-3,4-difluoro- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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